Cas no 1018446-60-0 (Methyl 5-Hydroxy-pyrazole-3-carboxylate)

• Product Name: Methyl 5-Hydroxy-pyrazole-3-carboxylate
• CAS No: 1018446-60-0
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• MDL: MFCD09878841
• CID: 1025825
• PubChem ID: 6957297
• Update Time: 2025-04-20

Methyl 5-Hydroxy-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-hydroxy-1H-pyrazole-3-carboxylate
• methyl 5-Hydroxy-pyrazole-3-carboxylate
• 3-Hydroxy-1H-phenalen-1-one
• 3-hydroxy-1H-phenalene-1-one
• 3-hydroxy-1H-pyrazole-5-carboxylic acid methyl ester
• 3-hydroxyperinaphthenone
• 3-Hydroxy-phenalen-1-on
• 3-hydroxy-phenalen-1-one
• 409707_ALDRICH
• 4-hydroxy-1H-phenalen-1-one
• 5-hydroxy-2H-pyrazole-3-carboxylic acid methyl ester
• AC1L3E42
• CBDivE_011649
• methyl 3-hydroxy-1H-pyrazole-5-carb
• methyl 3-hydroxypyrazole-5-carboxylate
• NSC29569
• ethyl 5-Hydroxy-pyrazole-3-carboxylate
• methyl 5-oxo-1,2-dihydropyrazole-3-carboxylate
• METHYL 3-HYDROXY-1H-PYRAZOLE-5-CARBOXYLATE
• Methyl 5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylate
• methyl 5-Hydroxypyrazole-3-carboxylate
• JTJZOTYGFHOHMK-UHFFFAOYSA-N
• 0488AA
• CS-W000696
• DS-17036
• Z2238508536
• F30450
• DTXSID801006954
• 1H-PYRAZOLE-3-CARBOXYLICACID, 2, 5-DIHYDRO-5-OXO-, METHYL ESTER
• 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-, methyl ester
• AMY26877
• AKOS003619636
• AKOS015851359
• A897039
• 1018446-60-0
• Methyl5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylate
• SCHEMBL285996
• AKOS006277465
• 1H-Pyrazole-3-carboxylicacid,2,5-dihydro-5-oxo-,methyl ester
• J-522486
• AM806428
• SY204917
• Q-102375
• SCHEMBL10346398
• DB-031675
• DB-058709
• 86625-25-4
• MFCD02322388
• 5-Hydroxy-1H-pyrazole-3-carboxylic acid methyl ester
• MFCD09878841
• Methyl5-Hydroxy-pyrazole-3-carboxylate
• Methyl 5-Hydroxy-pyrazole-3-carboxylate

• MDL： MFCD09878841
• Inchi： 1S/C5H6N2O3/c1-10-5(9)3-2-4(8)7-6-3/h2H,1H3,(H2,6,7,8)
• InChI Key： JTJZOTYGFHOHMK-UHFFFAOYSA-N
• SMILES： N1C(O)=CC(C(OC)=O)=N1

Computed Properties

• Exact Mass: 142.03784206g/mol
• Monoisotopic Mass: 142.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 67.4

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.460±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (9.4 g/l) (25 º C),

Methyl 5-Hydroxy-pyrazole-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature